Cas no 1638591-66-8 (2-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine)

• Product Name: 2-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine
• CAS No: 1638591-66-8
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• CID: 6422384
• PubChem ID: 115008619
• Update Time: 2025-05-19

2-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine
• 2-Pyridinemethanamine, α,α-dimethyl-3-(trifluoromethyl)-
• SLWLHWFIANCBDH-UHFFFAOYSA-N
• 1638591-66-8
• 2-(3-(trifluoromethyl)pyridin-2-yl)propan-2-amine
• SCHEMBL16252852
• EN300-1938674
• 2-[3-(trifluoromethyl)pyridin-2-yl]propan-2-amine

• Inchi： 1S/C9H11F3N2/c1-8(2,13)7-6(9(10,11)12)4-3-5-14-7/h3-5H,13H2,1-2H3
• InChI Key： SLWLHWFIANCBDH-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)N)=NC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 204.08743285g/mol
• Monoisotopic Mass: 204.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 225.3±35.0 °C(Predicted)
• pka: 8.87±0.50(Predicted)

Additional information on 2-3-(trifluoromethyl)pyridin-2-ylpropan-2-amine

Chemical Compound CAS No.1638591-66-8: 2-(3-(Trifluoromethyl)Pyridin-2-yl)Propan-2-Amine

The chemical compound with CAS No.1638591-66-8, commonly referred to as 2-(3-(trifluoromethyl)pyridin-2-yl)propan-2-amine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a trifluoromethyl group and a propanamine moiety. The trifluoromethyl group is a key feature of this molecule, contributing to its chemical stability and bioactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to interact with various biological targets. The trifluoromethyl substitution on the pyridine ring enhances the molecule's lipophilicity, making it more suitable for crossing biological membranes. This property is crucial for its potential application as a drug candidate in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 2-(3-(trifluoromethyl)pyridin-2-yl)propan-2-amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, followed by the coupling of the propanamine moiety using appropriate coupling agents. The optimization of these steps has been a focus of recent research, aiming to improve yield and purity while reducing production costs.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. The trifluoromethyl group in this compound provides an ideal platform for designing selective kinase inhibitors due to its ability to form strong hydrogen bonds and hydrophobic interactions with the target enzyme.

In addition to its therapeutic potential, 2-(3-(trifluoromethyl)pyridin-2-yl)propan-2-amine has also been explored for its role in agrochemicals. Its ability to inhibit specific plant pathogens makes it a candidate for developing new pesticides and fungicides. Recent studies have demonstrated its efficacy against fungal infections in crops, suggesting a potential role in sustainable agriculture.

The pharmacokinetic properties of this compound have been extensively studied, revealing favorable absorption and distribution profiles. Its lipophilic nature, attributed to the trifluoromethyl group, enhances its ability to cross cell membranes, making it an attractive candidate for oral drug delivery systems. However, further research is required to optimize its bioavailability and minimize potential side effects.

From an environmental perspective, the degradation pathways of 2-(3-(trifluoromethyl)pyridin-2-yl)propan-2-amine have been investigated to assess its environmental impact. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in ecosystems. This finding is particularly important for regulatory compliance and ensuring sustainable use.

In conclusion, CAS No.1638591-66-8, or 2-(3-(trifluoromethyl)pyridin-2-yl)propan-2-amino, represents a versatile molecule with significant potential across multiple industries. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a promising candidate for future drug development and agricultural solutions.